3-[4-Bromo-5-methyl-2-(propan-2-yl)benzenesulfonamido]benzoic acid

• IUPAC Name: 3-[(4-bromo-5-methyl-2-propan-2-ylphenyl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C17H18BrNO4S/c1-10(2)14-9-15(18)11(3)7-16(14)24(22,23)19-13-6-4-5-12(8-13)17(20)21/h4-10,19H,1-3H3,(H,20,21)
• InChI Key: DSHWQRPNYNSPAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)C(C)C)S(=O)(=O)NC2=CC=CC(=C2)C(=O)O
• Molecular Formula: C17H18BrNO4S
• Molecular Weight: 412.3 g/mol

Description

3-[4-Bromo-5-methyl-2-(propan-2-yl)benzenesulfonamido]benzoic acid (BMPB) is a sulfonamide-based compound that has gained significant attention in scientific research due to its potential applications in various fields. BMPB is a white crystalline powder that is soluble in organic solvents such as DMSO and DMF.

Scientific Research Applications

Photodynamic Therapy Application

• A study discusses the synthesis and characterization of zinc(II) phthalocyanine substituted with new benzenesulfonamide derivative groups, showing potential for use as Type II photosensitizers in the treatment of cancer through photodynamic therapy. This is due to their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Catalytic Reactions

• A paper describes the oxidative cross-coupling of N-(2'-Phenylphenyl)benzenesulfonamides with alkenes using a Palladium−Copper catalyst system under air, producing certain derivatives in high yields. This showcases the role of benzenesulfonamides in facilitating significant chemical transformations (Miura, Tsuda, Satoh, Pivsa-Art, & Nomura, 1998).

Material Science

• Research on the crystal structures of bromo–hydroxy–benzoic acid derivatives provides insights into the interactions at a molecular level, essential for understanding and developing materials with specific properties (Suchetan, Suneetha, Naveen, Lokanath, & Krishna Murthy, 2016).

Antibacterial and Antifungal Applications

• A series of novel 5‑bromo‑2-chloropyrimidin-4-amine derivatives, characterized by various spectroscopic methods, were evaluated for their in vitro antibacterial and antifungal activities. One of the compounds exhibited significant antimicrobial activity against tested pathogenic bacterial and fungal strains (Ranganatha, Prashanth, Patil, Bhadregowda, & Mallikarjunaswamy, 2018).

Synthetic Chemistry

• The synthesis and structural characterization of methylbenzenesulfonamide CCR5 antagonists highlight the growing interest in methylbenzenesulfonamide due to its active groups, such as pyridine, benzenesulfonyl, and bromine atom. These compounds are potential candidates for drug development, especially in HIV-1 infection prevention (De-ju, 2015).